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Introduction
In the mid-20th century, vast campaigns of "preventive lomidinization" were undertaken in parts

of colonial Africa with the stated goal of eradicating Human African Trypanosomiasis (HAT),

commonly known as sleeping sickness. These campaigns, primarily conducted by French

colonial authorities between the 1920s and 1950s, involved the mass administration of the drug

Lomidine, a brand name for pentamidine, to entire village populations. This document provides

a technical overview of the historical context, methodologies, and consequences of these

campaigns, drawing on available historical and scientific data.

The approach was rooted in the work of French military doctor Eugène Jamot, who established

mobile medical teams to systematically survey and treat populations for sleeping sickness.

While these efforts did lead to a significant reduction in the prevalence of the disease in some

areas, the "preventive" campaigns were often coercive and employed a drug with severe and

sometimes fatal side effects. The legacy of these campaigns is complex, marked by both a

temporary public health success and a lasting mistrust in modern medicine within some

affected communities.

Quantitative Data Summary
Comprehensive and systematically collected quantitative data from the "preventive

lomidinization" campaigns are scarce in modern scientific literature. The available data is often
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fragmented and derived from historical reports. The following tables summarize the available

quantitative information.

Table 1: Campaign Scope and Reported Cases (Jamot's Mission, 1917-1919)

Metric Value Source

Individuals Examined 89,643 [1]

Sleeping Sickness Cases

Identified
5,347 [1]

Geographical Focus
Oubangui-Chari (present-day

Central African Republic)
[1]

Table 2: Pentamidine (Lomidine) Dosage for Treatment

Guideline Year
Recommended
Dosage

Formulation Note Source

1960s (WHO)
3-4 mg/kg of

pentamidine base
Intramuscular injection [2]

1998 (WHO)

4 mg/kg of

pentamidine

isethionate

Intramuscular injection [3]

Note: A historical point of confusion existed regarding the use of pentamidine base versus

pentamidine salt, which could have led to variations in actual dosage administered.

Table 3: Reported Efficacy of Pentamidine in Early-Late Stage HAT
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Study Parameter Finding Source

Patient Cohort
58 patients with early central

nervous system involvement
[4][5]

Treatment Regimen Pentamidine [4][5]

Cure Rate (after >2 years

follow-up)
94% [4][5]

It is crucial to note that this efficacy data is for the treatment of diagnosed cases and not for the

prophylactic use in the mass campaigns. The efficacy of Lomidine as a true prophylactic is

now considered to be negligible.

Table 4: Documented Adverse Effects of Pentamidine
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Adverse Effect
Reported
Incidence/Description

Source

Blindness

Up to 20% of individuals in

some historical accounts of

similar campaigns using

arsenic-based drugs. While not

specific to pentamidine, it

highlights the severe toxicities

of trypanocidal drugs of that

era.

[6]

Gangrene

Mentioned as a serious side

effect in historical reviews of

the campaigns.

[6]

Death

A known risk associated with

the trypanocidal drugs used

during this period.

[6]

Hypoglycemia
A common and immediate

adverse effect.
[7]

Nausea and Vomiting
Frequently reported immediate

side effects.
[7]

Fainting
A documented immediate

reaction to the injection.
[1]

Nephrotoxicity
A known serious adverse

effect.
[3]

Reactive Encephalopathy

Associated with arsenic-based

treatments for late-stage HAT,

with a fatality rate of up to 50%

in affected patients.

[8]

The precise incidence rates of these adverse effects specifically within the "preventive

lomidinization" campaigns are not well-documented in available records.
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Experimental Protocols
The "preventive lomidinization" campaigns were not conducted as formal clinical trials with

modern standards of experimental design and ethical oversight. They were public health

interventions, often implemented with a military-style organization. The following describes the

general protocol based on historical accounts of Eugène Jamot's mobile teams.

Village Approach and Census
Mobile Team Arrival: A mobile medical team, often consisting of a French military doctor,

nurses, and local assistants, would arrive in a village.

Population Assembly: The entire population of the village would be gathered, often through

coercion by colonial authorities.

Census and Registration: A census of the village population would be taken, and individuals

would be registered for examination.

Screening and Diagnosis (for treatment campaigns)
Clinical Examination: Individuals would undergo a basic clinical examination, with a focus on

identifying signs of sleeping sickness, such as swollen cervical lymph nodes (Winterbottom's

sign).

Parasitological Confirmation: In suspected cases, a diagnosis would be attempted through

the microscopic examination of fluid from swollen lymph nodes or of blood smears to identify

the Trypanosoma brucei gambiense parasite.

Staging: For confirmed cases, a lumbar puncture was often performed to examine the

cerebrospinal fluid (CSF). The presence of trypanosomes or an elevated white blood cell

count in the CSF indicated the second, or meningoencephalitic, stage of the disease.

Drug Administration ("Lomidinization")
Mass Prophylaxis: In the "preventive" campaigns, Lomidine (pentamidine) was administered

to the entire population, regardless of their infection status.

Route of Administration: The drug was delivered via intramuscular injection.
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Dosage: While precise prophylactic dosage records are scarce, treatment dosages for early-

stage HAT were in the range of 3-4 mg/kg.

Follow-up
Limited Follow-up: Due to logistical and financial constraints, systematic follow-up of the

population after the campaigns was often minimal or non-existent. The mobile teams would

typically move on to the next village.

Mandatory Visualizations
Signaling Pathway of Pentamidine in Trypanosoma
brucei
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Caption: Mechanism of action of pentamidine in Trypanosoma brucei.

Experimental Workflow of "Preventive Lomidinization"
Campaigns
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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